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Compound of Interest

Compound Name: Monoolein-d7

Cat. No.: B12413268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

monoolein-d7 in various organic solvents. While specific quantitative data for the deuterated

form is limited, this document extrapolates from the well-documented properties of its non-

deuterated counterpart, 1-monoolein, to offer a robust resource for laboratory applications. The

methodologies for determining lipid solubility are also detailed, providing a framework for

empirical validation.

Core Concepts in Lipid Solubility
Lipids, including monoolein-d7, are a class of molecules principally defined by their solubility

in organic solvents and insolubility in aqueous solutions.[1] This characteristic is dictated by

their predominantly non-polar hydrocarbon structures. The general principle of "like dissolves

like" is the primary determinant of lipid solubility; non-polar lipids are most soluble in non-polar

organic solvents, while more polar lipids show a greater affinity for polar organic solvents.

Monoolein is classified as a monoglyceride, consisting of a glycerol molecule esterified to a

single oleic acid chain. Its amphiphilic nature, possessing both a polar glycerol headgroup and

a non-polar oleic acid tail, allows it to be utilized in various applications, including as an

emulsifier and in the formation of lipid-based drug delivery systems. The deuterated form,

monoolein-d7, is structurally and chemically similar to 1-monoolein, and therefore, its solubility

profile is expected to be nearly identical.
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Physicochemical Properties of Monoolein
Understanding the physical state of monoolein is crucial for accurate solubility testing. It can

exist as a clear liquid to a waxy solid at room temperature, with a melting point in the range of

35-37.5°C.[1][2]

Property Value Source(s)

Molecular Formula C21H33D7O4 -

Appearance Clear liquid to waxy solid [3][4]

Melting Point 35-37.5 °C [1][2]

Boiling Point 238-240 °C at 3 Torr [1][2]

Density ~0.94 g/cm³ at 20°C [1]

Solubility of Monoolein in Organic Solvents
Based on available data for 1-monoolein, a qualitative and, where possible, quantitative

summary of its solubility is presented below. It is important to note that solubility can be

temperature-dependent, with many lipids exhibiting increased solubility in hot solvents.[1]

Solvent Type
Solubility of 1-
Monoolein

Source(s)

Chloroform Non-polar Soluble [1]

Ether Non-polar Soluble [1]

Ethanol Polar Soluble (> 1 g / 1 mL) [1][5]

Hot Alcohol Polar Soluble [1]

Water Polar Insoluble [1]

Experimental Protocols for Solubility Determination
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Two primary methods for determining the solubility of monoolein-d7 in organic solvents are

detailed below: a quantitative gravimetric method and a qualitative visual assessment method.

Quantitative Solubility Determination: Gravimetric
Method
This method provides a precise measure of solubility (e.g., in g/L or mg/mL).
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Preparation

Dissolution

Separation & Evaporation

Quantification

Weigh a known mass
of monoolein-d7

Add a measured volume
of the organic solvent

Agitate the mixture at a
controlled temperature

(e.g., using a shaker bath)

Continue agitation until
equilibrium is reached

(no more solid dissolves)

If undissolved solid remains,
separate by centrifugation

or filtration

Transfer a known volume of the
supernatant to a pre-weighed vial

Evaporate the solvent under
a stream of nitrogen or in a

vacuum oven

Weigh the vial containing
the dried monoolein-d7 residue

Calculate the mass of
dissolved monoolein-d7

Determine the solubility
(mass/volume)

Click to download full resolution via product page

Caption: Gravimetric method for quantitative solubility determination.
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Qualitative Solubility Determination: Visual Assessment
This is a rapid method to assess whether a substance is soluble in a particular solvent.

Preparation

Observation

Result Interpretation

Add a small, known amount
of monoolein-d7 to a test tube

Add a measured volume
of the organic solvent

Vortex or shake the
test tube vigorously

Allow the mixture to stand
and observe

Homogeneous
solution?

Soluble

Yes

Insoluble or
Partially Soluble

No
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Caption: Visual assessment for qualitative solubility determination.

Logical Workflow for Solvent Selection
The selection of an appropriate solvent is critical for applications such as drug formulation and

analytical method development. The following diagram illustrates a logical workflow for this

process.
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Define Application Requirements
(e.g., polarity, volatility, toxicity)

Consult Literature for Solubility Data
of Monoolein and Analogs

Sufficient Data
Available?

Perform Qualitative Solubility
Screening with a Range of Solvents

No

Select Promising Solvents Based
on Screening Results

Yes

Conduct Quantitative Solubility
Determination for Selected Solvents

Optimize Solvent System Based on
Quantitative Data and Application Needs

Final Solvent Selection

Click to download full resolution via product page

Caption: Logical workflow for solvent selection for monoolein-d7 applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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